Cas no 2287343-13-7 (2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol)

• Product Name: 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol
• CAS No: 2287343-13-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5832590
• PubChem ID: 137942667
• Update Time: 2025-10-31

2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol
• 2287343-13-7
• EN300-6745639
• G61034

• Inchi： 1S/C10H19NO3/c1-13-10(14-2)5-9(6-10)3-8(12)4-11-7-9/h8,11-12H,3-7H2,1-2H3
• InChI Key： RXXSSBVSSNJPAV-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2(CNCC(C2)O)C1)OC

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.7Ų

Additional information on 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol

Research Briefing on 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol (CAS: 2287343-13-7) in Chemical Biology and Pharmaceutical Applications

2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol (CAS: 2287343-13-7) is a structurally unique spirocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This molecule, characterized by its azaspiro framework and dimethoxy functional groups, presents a promising scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

The compound's spirocyclic structure imparts conformational rigidity, which is highly desirable in medicinal chemistry for enhancing target selectivity and metabolic stability. Researchers have leveraged this feature to design analogs with improved pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol exhibited nanomolar affinity for σ1 receptors, suggesting potential applications in neuropathic pain management and neurodegenerative diseases.

Synthetic methodologies for 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol have been refined in recent years, with particular emphasis on asymmetric synthesis routes. A breakthrough in 2022 achieved enantioselective synthesis with >99% ee using a chiral auxiliary approach, as reported in Organic Letters. This advancement is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity. The synthetic protocols typically involve [3+2] cycloaddition strategies followed by selective oxidation and protection steps.

Biological evaluations have revealed multiple potential therapeutic avenues for this compound class. In antimicrobial testing, certain analogs showed potent activity against drug-resistant Gram-positive bacteria (MIC values of 0.5-2 μg/mL). Additionally, preliminary in vitro studies indicate modulatory effects on the NLRP3 inflammasome pathway, suggesting possible applications in inflammatory disorders. These findings were presented at the 2023 American Chemical Society National Meeting.

The future research directions for 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol appear promising. Current investigations focus on structure-activity relationship (SAR) optimization to enhance blood-brain barrier penetration for CNS targets while minimizing off-target interactions. Computational modeling studies predict favorable drug-like properties for several derivatives, with calculated logP values in the optimal range (2-3) and good solubility profiles. Pharmaceutical companies have begun filing patents covering novel compositions and therapeutic uses of this scaffold, indicating growing commercial interest.

In conclusion, 2,2-Dimethoxy-6-azaspiro[3.5]nonan-8-ol represents an emerging pharmacophore with diverse therapeutic potential. Its unique structural features and demonstrated biological activities warrant continued investigation. Future studies should address in vivo efficacy and safety profiles to fully evaluate its translational potential. The compound's versatility suggests it may serve as a valuable tool in chemical biology and a lead structure for drug development across multiple therapeutic areas.